Cas no 2137647-81-3 (Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-)

• Product Name: Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-
• CAS No: 2137647-81-3
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 5278257
• Update Time: 2025-07-02

Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C12H16F2N2/c13-11-6-12(14)10(5-9(11)7-15)8-16-3-1-2-4-16/h5-6H,1-4,7-8,15H2
• InChI Key： IEJNYWYOJWHYBG-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(CN2CCCC2)=C(F)C=C1F

Additional information on Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-

Comprehensive Overview of Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- (CAS No. 2137647-81-3)

Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- (CAS No. 2137647-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated benzene core and pyrrolidine substitution, is often explored for its potential applications in drug discovery and material science. Its molecular structure combines a difluorobenzene scaffold with a pyrrolidinylmethyl side chain, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing central nervous system (CNS) therapeutics, given the pyrrolidine moiety's ability to modulate neurotransmitter systems. Additionally, its fluorine atoms contribute to improved binding affinity and selectivity, aligning with current trends in precision medicine.

In agrochemical applications, Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- is studied for its potential as a pesticide intermediate. The difluoro and pyrrolidine groups may enhance the compound's interaction with biological targets in pests, offering a pathway to more efficient crop protection solutions. This aligns with the global push for sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's CAS No. 2137647-81-3 serves as a key identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including Friedel-Crafts alkylation and reductive amination, which are topics of interest in academic and industrial labs. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

Recent advancements in AI-driven drug discovery have further highlighted the relevance of Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-. Computational models predict its compatibility with G-protein-coupled receptors (GPCRs), a hot topic in pharmacology. This synergy between experimental and in silico research underscores the compound's potential to address unmet medical needs, such as neurodegenerative diseases and chronic pain management.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2137647-81-3. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's low ecotoxicity profile, inferred from its structural analogs, supports its use in green chemistry initiatives—a priority for modern chemical industries.

In summary, Benzenemethanamine, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its applications span from pharmaceutical intermediates to agrochemical innovations, reflecting broader trends in molecular optimization and sustainable science. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics and crop protection strategies.